Cas no 2229259-68-9 (N-{3-(difluoromethoxy)-4-methylphenylmethyl}hydroxylamine)

• Product Name: N-{3-(difluoromethoxy)-4-methylphenylmethyl}hydroxylamine
• CAS No: 2229259-68-9
• MF: C₉H₁₁F₂NO₂
• MW: 203.18594956398
• CID: 5860911
• PubChem ID: 165857633
• Update Time: 2025-05-24

N-{3-(difluoromethoxy)-4-methylphenylmethyl}hydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-{3-(difluoromethoxy)-4-methylphenylmethyl}hydroxylamine
• 2229259-68-9
• EN300-1968606
• N-{[3-(difluoromethoxy)-4-methylphenyl]methyl}hydroxylamine

• Inchi： 1S/C9H11F2NO2/c1-6-2-3-7(5-12-13)4-8(6)14-9(10)11/h2-4,9,12-13H,5H2,1H3
• InChI Key： ODQKQPDAUXAMTN-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C=CC=1C)CNO)F

Computed Properties

• Exact Mass: 203.07578492g/mol
• Monoisotopic Mass: 203.07578492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 41.5Ų

Additional information on N-{3-(difluoromethoxy)-4-methylphenylmethyl}hydroxylamine

Introduction to N-{3-(difluoromethoxy-4-methylphenylmethyl})hydroxylamine and Its Significance in Modern Chemical Research

N-{3-(difluoromethoxy-4-methylphenylmethyl})hydroxylamine, a compound with the CAS number 2229259-68-9, represents a fascinating subject of study in the realm of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional attributes, has garnered significant attention due to its potential applications in various scientific domains. The presence of both difluoromethoxy and methylphenyl moieties in its molecular framework endows it with distinct chemical properties that make it a valuable candidate for further exploration.

The hydroxylamine functional group is particularly noteworthy, as it introduces a reactive site that can participate in a wide range of chemical transformations. This reactivity is crucial for the synthesis of more complex molecules, making N-{3-(difluoromethoxy-4-methylphenylmethyl})hydroxylamine a versatile intermediate in organic synthesis. Moreover, the difluoromethoxy substituent adds an additional layer of complexity, influencing both the electronic and steric properties of the molecule. Such features are often exploited in the design of novel compounds with tailored biological activities.

In recent years, there has been a surge in research focused on developing new methodologies for the synthesis and functionalization of hydroxylamine derivatives. The compound N-{3-(difluoromethoxy-4-methylphenylmethyl})hydroxylamine has been studied as a potential building block for more complex pharmacophores. Its structural motifs are reminiscent of several bioactive molecules that have shown promise in preclinical studies. For instance, analogs containing similar methylphenyl and hydroxylamine groups have been investigated for their roles in modulating enzyme activity and interacting with biological targets.

The synthesis of N-{3-(difluoromethoxy-4-methylphenylmethyl})hydroxylamine involves intricate steps that highlight the sophistication of modern synthetic chemistry. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the desired aromatic core. Additionally, protecting group strategies have been utilized to ensure regioselective functionalization at multiple sites. These synthetic approaches not only showcase the ingenuity of chemists but also underscore the importance of precision in molecular construction.

The pharmacological potential of N-{3-(difluoromethoxy-4-methylphenylmethyl})hydroxylamine has been explored through various computational and experimental studies. Molecular docking simulations have suggested that this compound may interact with proteins involved in inflammatory pathways, making it a candidate for therapeutic development. Furthermore, its ability to undergo redox reactions due to the presence of the hydroxylamine group opens up possibilities for applications in areas such as antioxidant therapy.

In conclusion, N-{3-(difluoromethoxy strong>-4-methylphenylmethyl})hydrox ylamine strong>} (CAS no. 2229259-68-9) stands as a testament to the ongoing advancements in chemical research. Its unique structural features and potential biological activities make it a compelling subject for further investigation. As scientists continue to unravel the mysteries of molecular interactions, compounds like this one will play pivotal roles in shaping the future of pharmaceuticals and chemical biology.